Cas no 1485081-34-2 (Methyl belinostat)

• Product Name: Methyl belinostat
• CAS No: 1485081-34-2
• MF: C₁₆H₁₆N₂O₄S
• MW: 332.374242782593
• CID: 5011615
• Update Time: 2025-05-21

Methyl belinostat Chemical and Physical Properties

Names and Identifiers

• Methyl belinostat
• KF5Y5X84T9
• PX106507
• 2-Propenamide, N-methoxy-3-(3-((phenylamino)sulfonyl)phenyl)-
• 2-Propenamide, N-methoxy-3-(3-((phenylamino)sulfonyl)phenyl)-, (2E)-
• Q27282227

• Inchi： 1S/C16H16N2O4S/c1-22-17-16(19)11-10-13-6-5-9-15(12-13)23(20,21)18-14-7-3-2-4-8-14/h2-12,18H,1H3,(H,17,19)/b11-10+
• InChI Key： STHZFQBKWSPNQA-ZHACJKMWSA-N
• SMILES： S(C1C=CC=C(/C=C/C(NOC)=O)C=1)(NC1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 507
• XLogP3: 2.2
• Topological Polar Surface Area: 92.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on Methyl belinostat

Comprehensive Overview of Methyl Belinostat (CAS No. 1485081-34-2): Mechanism, Applications, and Research Insights

Methyl Belinostat (CAS No. 1485081-34-2) is a derivative of the well-studied histone deacetylase (HDAC) inhibitor Belinostat, which has garnered significant attention in biomedical research due to its potential therapeutic applications. This compound, characterized by its methylated structure, exhibits enhanced stability and bioavailability compared to its parent molecule. Researchers are increasingly exploring its role in epigenetic modulation, particularly in oncology and neurodegenerative diseases, aligning with the growing interest in targeted cancer therapies and precision medicine.

The mechanism of action of Methyl Belinostat revolves around its ability to inhibit HDAC enzymes, which play a critical role in gene expression regulation. By modulating chromatin structure, this compound can reactivate tumor suppressor genes or silence oncogenes, making it a promising candidate for combination therapies with chemotherapy or immunotherapy. Recent studies highlight its potential in addressing drug resistance, a major challenge in cancer treatment, which resonates with current searches for "HDAC inhibitors for resistant cancers" and "epigenetic drugs 2024."

From a chemical perspective, Methyl Belinostat (CAS No. 1485081-34-2) features a hydroxamic acid moiety, a hallmark of many HDAC inhibitors, which facilitates zinc ion chelation in the enzyme's active site. Its methyl group modification improves metabolic stability, addressing common limitations of first-generation HDAC inhibitors like vorinostat. This aligns with frequent queries such as "how to improve HDAC inhibitor pharmacokinetics" and "next-generation epigenetic modifiers," reflecting the demand for optimized therapeutics.

In preclinical models, Methyl Belinostat has demonstrated efficacy against hematological malignancies and solid tumors, with particular interest in its synergy with immune checkpoint inhibitors. This positions it at the intersection of two trending topics: cancer immunotherapy and epigenetic reprogramming. Notably, its potential applications extend beyond oncology, with emerging research in inflammatory diseases and neuroprotection, areas frequently searched in connection with HDAC inhibitor neuroinflammation studies.

The synthesis and characterization of Methyl Belinostat involve advanced analytical techniques such as HPLC-MS and NMR, ensuring high purity for research use. This emphasis on quality control responds to the scientific community's focus on "reproducibility in epigenetic research" and "standardized HDAC inhibitor protocols." Furthermore, its structure-activity relationship (SAR) data contribute to the rational design of novel HDAC inhibitors, a subject of persistent interest in medicinal chemistry circles.

As the field of epigenetics continues to expand, Methyl Belinostat represents a versatile tool for investigating chromatin dynamics and cellular differentiation. Its relevance to current debates about personalized cancer treatment and biomarker-driven therapy ensures its place in contemporary research agendas. With ongoing studies exploring its blood-brain barrier permeability and metabolic effects, this compound addresses multiple hot topics, from "epigenetics in brain disorders" to "HDAC inhibitors and metabolism," making it a compound of enduring scientific and therapeutic interest.